Cas no 2877659-68-0 (1-[6-methyl-2-(methylsulfanyl)pyrimidin-4-yl]-N-(oxan-4-yl)piperidine-3-carboxamide)

• Product Name: 1-[6-methyl-2-(methylsulfanyl)pyrimidin-4-yl]-N-(oxan-4-yl)piperidine-3-carboxamide
• CAS No: 2877659-68-0
• MF: C₁₇H₂₆N₄O₂S
• MW: 350.478942394257
• CID: 5309339
• PubChem ID: 165431399
• Update Time: 2025-06-15

1-[6-methyl-2-(methylsulfanyl)pyrimidin-4-yl]-N-(oxan-4-yl)piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2877659-68-0
• AKOS040887652
• 1-[6-methyl-2-(methylsulfanyl)pyrimidin-4-yl]-N-(oxan-4-yl)piperidine-3-carboxamide
• F6830-7668
• 1-[6-Methyl-2-(methylthio)-4-pyrimidinyl]-N-(tetrahydro-2H-pyran-4-yl)-3-piperidinecarboxamide

• Inchi： 1S/C17H26N4O2S/c1-12-10-15(20-17(18-12)24-2)21-7-3-4-13(11-21)16(22)19-14-5-8-23-9-6-14/h10,13-14H,3-9,11H2,1-2H3,(H,19,22)
• InChI Key： TTYXLMWJZZLHSJ-UHFFFAOYSA-N
• SMILES： N1(C2C=C(C)N=C(SC)N=2)CCCC(C(NC2CCOCC2)=O)C1

Computed Properties

• Exact Mass: 350.17764726g/mol
• Monoisotopic Mass: 350.17764726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 92.6Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 614.5±55.0 °C(Predicted)
• pka: 14.88±0.20(Predicted)

Additional information on 1-[6-methyl-2-(methylsulfanyl)pyrimidin-4-yl]-N-(oxan-4-yl)piperidine-3-carboxamide

Comprehensive Overview of 1-[6-methyl-2-(methylsulfanyl)pyrimidin-4-yl]-N-(oxan-4-yl)piperidine-3-carboxamide (CAS No. 2877659-68-0)

The compound 1-[6-methyl-2-(methylsulfanyl)pyrimidin-4-yl]-N-(oxan-4-yl)piperidine-3-carboxamide (CAS No. 2877659-68-0) is a sophisticated small molecule that has garnered attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This piperidine-3-carboxamide derivative is characterized by a pyrimidine core substituted with a methylsulfanyl group and a 6-methyl moiety, coupled with a tetrahydropyran (oxan-4-yl) appendage. Its molecular architecture positions it as a promising candidate for drug discovery, particularly in targeting enzyme modulation and receptor interactions.

In recent years, the scientific community has shown increasing interest in heterocyclic compounds like this one, driven by their versatility in medicinal chemistry. The pyrimidine scaffold, for instance, is a cornerstone in the design of kinase inhibitors and antiviral agents, aligning with current trends in precision medicine. Researchers exploring small molecule therapeutics often prioritize compounds such as 2877659-68-0 due to their balanced physicochemical properties—moderate lipophilicity (LogP) and hydrogen-bonding capacity—which are critical for oral bioavailability and blood-brain barrier penetration.

The methylsulfanyl substituent in this compound introduces a sulfur-containing functional group, a feature increasingly leveraged in drug design to enhance binding affinity through hydrophobic interactions or covalent bonding with cysteine residues. This aligns with the growing focus on covalent inhibitors in oncology and immunology, a hot topic in 2024’s drug development landscape. Additionally, the oxan-4-yl (tetrahydropyran) group contributes to the molecule’s 3D conformation, potentially improving target selectivity—a key consideration in reducing off-target effects, a frequent search query among medicinal chemists.

From a synthetic perspective, 1-[6-methyl-2-(methylsulfanyl)pyrimidin-4-yl]-N-(oxan-4-yl)piperidine-3-carboxamide exemplifies modern fragment-based drug design principles. Its modular structure allows for efficient derivatization, a strategy widely discussed in forums and publications about hit-to-lead optimization. The CAS No. 2877659-68-0 is often cataloged in chemical databases alongside high-throughput screening libraries, reflecting its utility in early-stage discovery.

Beyond its chemical attributes, this compound’s potential applications intersect with trending themes such as neurodegenerative disease research (where piperidine derivatives are explored as sigma receptor ligands) and metabolic disorder therapeutics (given the prevalence of pyrimidine-based GPR119 agonists). Such connections make it a recurring subject in literature reviews and patent filings, further amplifying its relevance in both academic and industrial settings.

In summary, 2877659-68-0 represents a compelling case study in contemporary medicinal chemistry, embodying the intersection of rational design and serendipitous discovery. Its multifaceted profile—combining a drug-like scaffold, strategic substituents, and alignment with targeted therapy paradigms—ensures its continued prominence in scientific discourse and database queries. As the demand for novel bioactive compounds surges, this molecule’s trajectory will likely mirror the evolution of cutting-edge therapeutic strategies.